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Compound of Interest

Compound Name: (Z)-6-heneicosen-11-one

Cat. No.: B110141 Get Quote

Technical Support Center: (Z)-6-heneicosen-11-
one Pheromone Lures
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers and pest management professionals utilizing (Z)-6-
heneicosen-11-one lures for monitoring the Douglas-fir tussock moth (Orgyia pseudotsugata).

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
1. Lure & Trap Fundamentals

Q1.1: What is (Z)-6-heneicosen-11-one and what is it used for?

(Z)-6-heneicosen-11-one is the synthesized sex pheromone of the female Douglas-fir tussock

moth (Orgyia pseudotsugata)[1][2][3]. It is used in lures to attract male moths for monitoring

population levels and detecting potential outbreaks[4][5]. While it has been tested for the

whitemarked tussock moth (Orgyia leucostigma), it is considered only weakly attractive to this

species[6][7].

Q1.2: What type of lure and trap should I use?

For monitoring the Douglas-fir tussock moth, the recommended setup includes:
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Lure: A gray rubber septum impregnated with (Z)-6-heneicosen-11-one[8].

Trap: A red paper or plastic delta trap is commonly used[8].

Q1.3: What is the expected field life of the lure?

The typical field life of a (Z)-6-heneicosen-11-one lure is approximately 45 days, though this

can be influenced by environmental conditions[8].

2. Troubleshooting Low Trap Efficacy

Q2.1: I am experiencing lower than expected moth captures. What are the common causes?

Low trap efficacy can be attributed to several factors. A systematic approach to troubleshooting

is recommended. Please refer to the troubleshooting workflow below.
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Start: Receive Lure Batch

1. Solvent Extraction
- Place lure in a vial with a known

  volume of appropriate solvent (e.g., hexane).
- Agitate for a set time (e.g., 1 hour).

2. GC-MS Analysis
- Inject an aliquot of the extract into a

  Gas Chromatograph-Mass Spectrometer.

3. Compound Identification
- Compare the retention time and mass spectrum

  of the major peak to a known standard of
  (Z)-6-heneicosen-11-one.

4. Quantification
- Use an internal standard to calculate the

  concentration of the active ingredient.

Does the lure meet purity
and concentration specifications?

Pass: Approve Batch for Use

Yes

Fail: Reject Batch and
Contact Supplier

No
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1. Site Selection
(Known moth population)

2. Experimental Design
(Randomized blocks)

3. Trap Deployment
(Standardized placement)

4. Data Collection
(Weekly checks)

5. Statistical Analysis
(e.g., ANOVA)

Conclusion
(Determine most effective

lure/trap)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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